Cas no 322647-82-5 (Phosphine,tris[4-[3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]phenyl]-)

Phosphine, tris[4-[3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]phenyl]-, is a highly fluorinated phosphine derivative characterized by its exceptional electron-withdrawing properties and thermal stability. The presence of multiple trifluoromethyl and heptafluoropentyl groups enhances its resistance to oxidation and degradation, making it suitable for demanding applications in catalysis and materials science. Its sterically hindered structure contributes to selective reactivity in transition metal coordination, particularly in environments requiring robust ligands. The compound's low basicity and high lipophilicity further expand its utility in fluorous-phase chemistry and specialized synthetic processes. Careful handling is advised due to potential reactivity with moisture or strong reducing agents.

Phosphine,tris[4-[3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]phenyl]- structure

322647-82-5 structure

Product Name:Phosphine,tris[4-[3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]phenyl]-

CAS No:322647-82-5

MF:C₃₉H₁₈F₃₉P

MW:1258.47172880173

CID:301414

PubChem ID:10653969

Update Time:2025-10-19

Phosphine,tris[4-[3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

- Phosphine,tris[4-[3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]phenyl]-
- 4H-1,4-Thiazine-4-aceticacid,2-ethyl-2,3-dihydro-3-oxo-(9CI)
- 322647-82-5
- TRIS[4-(3 3 4 4 5 5 5-HEPTAFLUORO-2 2-BI
- NS00111100
- Tris(4-(3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl)phenyl)phosphine
- DTXSID60896148
- SCHEMBL6763406
- Tris{4-[3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]phenyl}phosphane
- Tris[4-[3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]phenyl]phosphane
- Tris[4-(3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl)phenyl]phosphine
- ZHQHSVFPOKMCMF-UHFFFAOYSA-N
- Tris[4-(3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl)phenyl] phosphine
- J-018690
- Inchi： 1S/C39H18F39P/c40-25(41,28(46,47)37(70,71)72)22(31(52,53)54,32(55,56)57)13-16-1-7-19(8-2-16)79(20-9-3-17(4-10-20)14-23(33(58,59)60,34(61,62)63)26(42,43)29(48,49)38(73,74)75)21-11-5-18(6-12-21)15-24(35(64,65)66,36(67,68)69)27(44,45)30(50,51)39(76,77)78/h1-12H,13-15H2
- InChI Key： ZHQHSVFPOKMCMF-UHFFFAOYSA-N
- SMILES： P(C1C=CC(=CC=1)CC(C(F)(F)F)(C(F)(F)F)C(C(C(F)(F)F)(F)F)(F)F)(C1C=CC(=CC=1)CC(C(F)(F)F)(C(F)(F)F)C(C(C(F)(F)F)(F)F)(F)F)C1C=CC(=CC=1)CC(C(F)(F)F)(C(F)(F)F)C(C(C(F)(F)F)(F)F)(F)F

Computed Properties

Exact Mass: 1258.05000
Monoisotopic Mass: 1258.0523359g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 39
Heavy Atom Count: 79
Rotatable Bond Count: 15
Complexity: 1740
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 19.8
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: colorless liquid
Boiling Point: 519.302°C at 760 mmHg
Flash Point: 267.864°C
PSA: 13.59000
LogP: 16.90400
Solubility: Not determined

Phosphine,tris[4-[3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]phenyl]- Security Information

WGK Germany：3
FLUKA BRAND F CODES：10

Phosphine,tris[4-[3,3,4,4,5,5,5-heptafluoro-2,2-bis(trifluoromethyl)pentyl]phenyl]- Pricemore >>

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